Cas no 101831-97-4 (1H-Indole,3-[(hexahydro-1(2H)-azocinyl)methyl]-5-methoxy-)

• Product Name: 1H-Indole,3-[(hexahydro-1(2H)-azocinyl)methyl]-5-methoxy-
• CAS No: 101831-97-4
• MF: C₁₇H₂₄N₂O
• MW: 272.385264396667
• CID: 140536
• PubChem ID: 58954
• Update Time: 2025-04-19

1H-Indole,3-[(hexahydro-1(2H)-azocinyl)methyl]-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,3-[(hexahydro-1(2H)-azocinyl)methyl]-5-methoxy-
• Azocine,1H-indole deriv.
• 3-(azocan-1-ylmethyl)-5-methoxy-1H-indole
• INDOLE, 3-(HEXAHYDRO-1(2H)-AZOCINYLMETHYL)-5-METHOXY-
• 101831-97-4
• DTXSID20144233
• 5-Methoxy-3-(heptamethyleneiminomethyl)indole

• Inchi： 1S/C17H24N2O/c1-20-15-7-8-17-16(11-15)14(12-18-17)13-19-9-5-3-2-4-6-10-19/h7-8,11-12,18H,2-6,9-10,13H2,1H3
• InChI Key： BQCDTXARIOTIAU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(=CN2)CN1CCCCCCC1

Computed Properties

• Exact Mass: 271.18119
• Monoisotopic Mass: 272.188863
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.3
• XLogP3: 3.6

Experimental Properties

• Density: 1.099
• Boiling Point: 429.7°C at 760 mmHg
• Flash Point: 213.7°C
• Refractive Index: 1.593
• PSA: 28.26
• LogP: 3.88050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles